Cas no 1261763-80-7 (C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-yl)-methylamine)

• Product Name: C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-yl)-methylamine
• CAS No: 1261763-80-7
• MF: C₁₅H₁₁F₆NO
• MW: 335.244364976883
• CID: 4990468
• Update Time: 2025-07-20

C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-yl)-methylamine

• Inchi： 1S/C15H11F6NO/c16-14(17,18)13-6-1-9(8-22)7-12(13)10-2-4-11(5-3-10)23-15(19,20)21/h1-7H,8,22H2
• InChI Key： XRBSNLSHIRQOHN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN)=CC=1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 375
• XLogP3: 4.5
• Topological Polar Surface Area: 35.2

Additional information on C-(4'-(Trifluoromethoxy)-6-(trifluoromethyl)biphenyl-3-yl)-methylamine

Introduction to C-(4'-(Trifluoromethoxy-6-(trifluoromethyl)biphenyl-3-yl)-methylamine and Its Significance in Modern Chemical Biology

C-(4'-(Trifluoromethoxy-6-(trifluoromethyl)biphenyl-3-yl)-methylamine, identified by its CAS number 1261763-80-7, is a sophisticated organic compound that has garnered considerable attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by its biphenyl core structure, which is functionalized with trifluoromethoxy and trifluoromethyl substituents. These specific functional groups contribute to the unique chemical and biological properties of the molecule, making it a promising candidate for various applications in drug discovery and molecular research.

The biphenyl scaffold is a well-documented motif in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. The introduction of electron-withdrawing trifluoromethyl groups enhances the lipophilicity of the molecule, while the trifluoromethoxy group introduces polarity and potential hydrogen bonding capabilities. This balance of properties makes C-(4'-(Trifluoromethoxy-6-(trifluoromethyl)biphenyl-3-yl)-methylamine an intriguing subject for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds with tailored electronic and steric properties. The presence of fluorine atoms in this molecule is particularly noteworthy, as fluorine substitution can significantly influence metabolic stability, binding affinity, and overall pharmacokinetic profiles. This has led to increased interest in fluorinated compounds as potential therapeutic agents.

The CAS number 1261763-80-7 provides a unique identifier for this compound, facilitating its tracking in academic and industrial research settings. This standardized nomenclature ensures that researchers around the world can accurately reference and utilize this molecule in their studies. The systematic naming also aids in database searches and literature reviews, making it easier to stay abreast of the latest developments involving this compound.

One of the most compelling aspects of C-(4'-(Trifluoromethoxy-6-(trifluoromethyl)biphenyl-3-yl)-methylamine is its potential application in the development of new drugs. The biphenyl core is frequently found in approved medications due to its ability to modulate biological pathways effectively. By incorporating both trifluoromethoxy and trifluoromethyl groups, researchers aim to fine-tune the compound's interactions with target enzymes and receptors, thereby enhancing its therapeutic efficacy.

The chemical synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to construct the complex biphenyl framework. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of robust synthetic routes in drug development.

In addition to its pharmaceutical applications, C-(4'-(Trifluoromethoxy-6-(trifluoromethyl)biphenyl-3-yl)-methylamine has shown promise in other areas of chemical biology. For instance, it can serve as a key intermediate in the synthesis of more complex molecules that exhibit unique biological activities. Its structural features make it a versatile building block for designing novel compounds with tailored properties.

The use of computational tools has become increasingly integral to the study of such compounds. Molecular modeling techniques allow researchers to predict how C-(4'-(Trifluoromethoxy-6-(trifluoromethyl)biphenyl-3-yl)-methylamine will interact with biological targets at the molecular level. These predictions can guide experimental design and help optimize the compound's pharmacological properties before costly synthesis efforts are undertaken.

The latest research findings indicate that compounds with similar structural features are being explored for their potential in treating various diseases. Studies have demonstrated that modifications within the biphenyl core can lead to significant changes in biological activity, highlighting the importance of structure-activity relationship studies. C-(4'-(Trifluoromethoxy-6-(trifluoromethyl)biphenyl-3-yl)-methylamine represents a valuable addition to this growing library of investigational compounds.

The development of new analytical methods has also played a crucial role in advancing our understanding of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) provide detailed insights into its molecular structure and purity. These analytical tools are essential for ensuring that synthesized compounds meet the stringent requirements for further biological testing.

In conclusion, C-(4'-(Trifluoromethoxy-6-(trifluoromethyl)biphenyl-3-yl)-methylamine (CAS no 1261763-80-7) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it a compelling subject for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.